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Compound of Interest

Compound Name: Boc-D-Arg(NO2)-OH

Cat. No.: B557087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Nα-Boc-Nω-nitro-D-arginine (Boc-D-
Arg(NO2)-OH), a critical building block in peptide synthesis and a valuable tool in biomedical

research. This document details its procurement, application in solid-phase peptide synthesis

(SPPS), and its role as an inhibitor of nitric oxide synthases (NOS).

Supplier and Purchasing Information
Boc-D-Arg(NO2)-OH is readily available from a variety of chemical suppliers. The following

table summarizes key purchasing information from several vendors to aid in procurement for

research and development purposes.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantitie
s

--INVALID-

LINK--

Boc-D-

Arg(NO2)-

OH

50913-12-

7

C11H21N5

O6
319.31 >98%

25g,

100g[1]

--INVALID-

LINK--

Boc-D-

Arg(NO2)-

OH

50913-12-

7

C11H21N5

O6
319.32

Not

Specified

10mg,

25mg,

50mg,

100mg[2]

--INVALID-

LINK--

Boc-D-

Arg(NO2)-

OH

50913-12-

7

C11H21N5

O6
319.3

Not

Specified

Inquire for

details[3]

--INVALID-

LINK--

Nalpha-

Boc-

Nomega-

nitro-D-

arginine

50913-12-

7

C11H21N5

O6
319.31

Not

Specified

Inquire for

details

--INVALID-

LINK--

N-alpha-

Boc-N-

omega-

nitro-D-

arginine

50913-12-

7

C11H21N5

O6
319.31

Not

Specified

Commercia

l &

Research

Quantities[

4]

--INVALID-

LINK--

N alpha-

Boc-N

omega-

nitro-D-

arginine

50913-12-

7

C11H21N5

O6
319.31

Not

Specified

Inquire for

details[5]

--INVALID-

LINK--

N-alpha-

BOC-N-

omega-

Nitro-L-

arginine

2188-18-3
C11H21N5

O6
319.31

Not

Specified

25g, 100g,

500g,

2.5kg[6]
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--INVALID-

LINK--

Boc-

Arg(NO2)-

OH

2188-18-3
C11H21N5

O6
319.31 >98.5%

Inquire for

details

--INVALID-

LINK--

Nα-Boc-

Nω-nitro-

D-arginine

50913-12-

7

C11H21N5

O6
319.32 High Purity

Inquire for

details[7]

--INVALID-

LINK--

Nalpha-

Boc-

Nomega-

nitro-D-

arginine

50913-12-

7

C11H21N5

O6
319.31 98%

Inquire for

details[8]

--INVALID-

LINK--

Boc-D-

Arg(NO2)-

OH

50913-12-

7

C11H21N5

O6
319.31 98%

Grams to

multiple-

tons[9]

--INVALID-

LINK--

Boc-D-

Arg(NO2)-

OH

50913-12-

7

C11H21N5

O6
319.31

High

Quality

Inquire for

details[10]

Application in Solid-Phase Peptide Synthesis
(SPPS)
Boc-D-Arg(NO2)-OH is a key reagent in Boc-chemistry-based solid-phase peptide synthesis.

The nitro group serves as a protecting group for the guanidinium side chain of arginine,

preventing unwanted side reactions during peptide chain elongation.

Comparative Analysis of Arginine Protecting Groups
The choice of protecting group for the arginine side chain is critical for the successful synthesis

of arginine-containing peptides. The following table provides a comparative overview of

common arginine protecting groups used in peptide synthesis, highlighting the properties of the

nitro (NO2) group.
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Protecting
Group

Relative Acid
Lability

Propensity for
δ-Lactam
Formation

Coupling
Efficiency

Cleavage
Conditions

NO2 Very Low Very Low[11]
High (>99%)[11]

[12]

HF or reduction

(e.g., SnCl2)[13]

Tos (Tosyl) Low Low High
Strong acid (e.g.,

HF)[13]

Pbf High
Moderate (higher

than NO2)[11]
High

Standard TFA

cocktails[12]

(Boc)2 High
High (up to 60%)

[11][14]

Low (as low as

28%)[11][14]

Standard TFA

cocktails

Detailed Experimental Protocol for Boc-SPPS using
Boc-D-Arg(NO2)-OH
This protocol outlines the general steps for incorporating a Boc-D-Arg(NO2)-OH residue into a

peptide chain using manual Boc-SPPS.

Materials:

Merrifield or PAM resin

Boc-D-Arg(NO2)-OH

Dichloromethane (DCM)

N,N-Dimethylformamide (DMF)

Trifluoroacetic acid (TFA)

N,N-Diisopropylethylamine (DIEA)

Coupling reagents (e.g., HBTU, HATU, or DIC/HOBt)

Washing solvents (e.g., DCM, DMF, Isopropanol)
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Cleavage cocktail (e.g., HF or SnCl2 solution)

Cold diethyl ether

Procedure:

Resin Swelling: Swell the resin in DCM for 30-60 minutes in a reaction vessel.

Boc Deprotection:

Treat the resin with a solution of 50% TFA in DCM for 2 minutes and drain.

Add a fresh solution of 50% TFA in DCM and agitate for 20-30 minutes.

Wash the resin thoroughly with DCM.

Neutralization:

Wash the resin with isopropanol (2 x 1 min).

Wash the resin with DCM (2 x 1 min).

Treat the resin with a 10% solution of DIEA in DCM for 2 minutes (repeat twice).

Wash the resin with DCM (3 x 1 min).

Amino Acid Coupling:

In a separate vessel, dissolve Boc-D-Arg(NO2)-OH (2-4 equivalents) and a suitable

activating agent (e.g., HBTU/HOBt) in DMF.

Add DIEA (4-8 equivalents) to the activation mixture.

Add the activated amino acid solution to the resin.

Agitate the reaction mixture for 1-2 hours at room temperature.

Monitor the coupling reaction using a qualitative method (e.g., Kaiser test). If the test is

positive, a second coupling may be necessary.
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Washing: After complete coupling, wash the resin with DMF (3x) and DCM (3x).

Repeat Cycle: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

Final Cleavage and Deprotection:

After the final coupling and Nα-Boc deprotection, wash the peptide-resin with DCM and

dry it under vacuum.

For HF Cleavage: Treat the resin with anhydrous HF in the presence of appropriate

scavengers (e.g., anisole). This procedure must be performed by trained personnel in a

specialized apparatus.

For Reductive Cleavage (alternative to HF): The nitro group can be removed by reduction,

for example, with SnCl2 in DMF.

Filter the resin and collect the cleavage solution.

Peptide Precipitation and Purification:

Precipitate the crude peptide by adding the cleavage solution to cold diethyl ether.

Centrifuge the mixture to pellet the peptide and decant the ether.

Wash the peptide pellet with cold diethyl ether two more times.

Dry the crude peptide under vacuum.

Purify the peptide using reverse-phase high-performance liquid chromatography (RP-

HPLC).

Experimental Workflow for Boc-SPPS
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Caption: A generalized workflow for a single cycle of Boc-based Solid-Phase Peptide Synthesis

(SPPS) incorporating Boc-D-Arg(NO2)-OH.

Role in Nitric Oxide Synthase (NOS) Inhibition
Derivatives of arginine, including nitroarginine, are well-established inhibitors of nitric oxide

synthases (NOS), the enzymes responsible for the production of nitric oxide (NO).[9] NO is a

critical signaling molecule involved in various physiological processes, including vasodilation,

neurotransmission, and immune responses.[15] The inhibition of NOS by nitroarginine analogs

like L-NNA (L-Nω-nitroarginine) is a key area of research in drug development for conditions

associated with abnormal NO production.[16]

Signaling Pathway of NOS Inhibition
L-arginine is the natural substrate for NOS. Nitroarginine derivatives act as competitive

inhibitors by binding to the active site of the enzyme, thereby blocking the synthesis of NO from

L-arginine.[17] This inhibition can have significant physiological effects, such as

vasoconstriction due to the reduced availability of the vasodilator NO.
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Caption: Simplified signaling pathway of nitric oxide (NO) synthesis by eNOS and its inhibition

by nitroarginine derivatives, leading to reduced smooth muscle relaxation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b557087#boc-d-arg-no2-oh-supplier-and-purchasing-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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